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Compound of Interest

Compound Name: 2-(4-Bromophenyl)propanenitrile

Cat. No.: B1278133

Essential Safety and Handling Guide for 2-(4-
Bromophenyl)propanenitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(4-Bromophenyl)propanenitrile (CAS: 42186-06-1). The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

Hazard Identification and Classification

2-(4-Bromophenyl)propanenitrile is a hazardous substance that requires careful handling.
Based on available safety data, it is classified as follows:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]
GHS Hazard Pictogram:

e GHSO07: Exclamation mark[3]
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Signal Word: Warning[3]

Hazard Statements:[1][2][3]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:[2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

Property Value

CAS Number 42186-06-1
Molecular Formula CoHsBrN
Molecular Weight 210.07 g/mol
Physical Form Liquid[3]

Store in a dry, well-ventilated place at room

Storage temperature.[3][4] Keep container tightly closed.

[2]

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the procedural steps for the safe handling of 2-(4-
Bromophenyl)propanenitrile from receipt to disposal.

1. Receiving and Inspection:
Upon receipt, inspect the container for any damage or leaks.
Verify that the label matches the product ordered.

Store the container in a designated, well-ventilated, and secure area away from incompatible
materials.

. Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[2]
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[2]
Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[2]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] If ventilation is inadequate, a self-contained breathing apparatus may be necessary
in case of emergencies.[2]

. Handling and Use:

All handling of 2-(4-Bromophenyl)propanenitrile should be conducted in a certified
chemical fume hood.[2]

Avoid direct contact with the substance.[2]

Avoid breathing vapors or mists.

Ensure an eyewash station and safety shower are readily accessible.[5]
Use spark-proof tools and avoid sources of ignition.[6]

. Spill Response:
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e Small Spills:
o Absorb the spill with an inert material (e.g., sand, vermiculite).

o Collect the absorbed material into a sealable, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills:
o Evacuate the area immediately.
o Alert your institution's Environmental Health and Safety (EHS) department.
o Do not attempt to clean up a large spill without proper training and equipment.

Emergency First Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[6]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention.[2][6]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2][6]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of 2-(4-Bromophenyl)propanenitrile is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:
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Collect all waste containing 2-(4-Bromophenyl)propanenitrile, including contaminated
consumables (e.g., gloves, absorbent materials), in a designated and clearly labeled
hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a tight-
fitting lid.[7]

. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area that is
secure and well-ventilated.

Keep the waste container closed when not in use.
. Waste Disposal:

Dispose of the hazardous waste through your institution's EHS or a licensed hazardous
waste disposal contractor.[6]

Do not discharge into drains or rivers.[2]

Follow all local, state, and federal regulations for the disposal of halogenated organic
compounds.[8]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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